N-(3-(3-chlorophenyl)-3-hydroxypropyl)furan-3-carboxamide

• IUPAC Name: N-[3-(3-chlorophenyl)-3-hydroxypropyl]furan-3-carboxamide
• InChI: InChI=1S/C14H14ClNO3/c15-12-3-1-2-10(8-12)13(17)4-6-16-14(18)11-5-7-19-9-11/h1-3,5,7-9,13,17H,4,6H2,(H,16,18)
• InChI Key: SCOFPOWSRQXTAF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)C(CCNC(=O)C2=COC=C2)O
• Molecular Formula: C14H14ClNO3
• Molecular Weight: 279.72 g/mol

Description

N-(3-(3-chlorophenyl)-3-hydroxypropyl)furan-3-carboxamide, commonly referred to as CP-47,497, is a synthetic cannabinoid compound that has been widely studied for its potential therapeutic applications. This compound was first synthesized in the mid-1990s and has since been the subject of numerous scientific studies. In

Scientific Research Applications

Photoreactive Properties in Chemical Synthesis

N-(3-(3-chlorophenyl)-3-hydroxypropyl)furan-3-carboxamide and its derivatives have been utilized in the field of chemical synthesis. The benzofuro- and benzothieno-phenanthridones, synthesized from similar compounds, demonstrate the potential of these compounds in photochemical dehydrocyclization reactions. This process highlights the utility of furan-carboxamides in synthesizing complex chemical structures through photoreactive methods (Karminski-Zamola & Bajić, 1989).

Application in Material Science

In the realm of material science, derivatives of furan-3-carboxamides have been investigated for their application in producing sustainable polyamides. For example, furan-2,5-dicarboxylic acid-based furanic-aliphatic polyamides have been proposed as alternatives to traditional polyphthalamides. This research suggests the potential of furan-carboxamides in developing high-performance materials with commercial interest, emphasizing their role in advancing sustainable material technologies (Jiang et al., 2015).

Antimicrobial Activity

The antimicrobial properties of furan-3-carboxamides have been explored, with several compounds demonstrating significant in vitro activity against various microorganisms. This suggests the relevance of these compounds in medical research, particularly in the development of new antimicrobial agents. The structure-activity relationship (SAR) studies of these compounds provide insights into their potential therapeutic applications (Zanatta et al., 2007).

DNA Binding and Pharmaceutical Applications

Certain furan derivatives have shown a remarkable ability to bind DNA, offering insights into their potential pharmaceutical applications. For instance, 2,5-bis(4-guanylphenyl)furan, a structurally similar compound, demonstrates enhanced DNA-binding affinity, which could be leveraged in the development of new drugs (Laughton et al., 1995).